Maximin 49
Description
Maximin 49 is a member of the maximin family of antimicrobial peptides (AMPs) derived from the skin secretions of the frog Bombina maxima. These peptides are characterized by their cationic and amphipathic properties, enabling them to disrupt microbial membranes . This compound, like other maximins (e.g., Maximin 9, Maximin H), is encoded by a gene with three exons, where the third exon determines the mature peptide sequence. Unique to this family is the presence of a free thiol group in some variants, which enhances their stability and functional diversity . This compound has shown broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria, fungi, and mycoplasma, with minimal hemolytic effects on mammalian cells .
Properties
bioactivity |
Antibacterial, Antifungal |
|---|---|
sequence |
GIGGVLLSAGKAALKGLTKVLAEKYAN |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data Tables
Table 1: Comparative Bioactivity Data
| Compound | MIC (μM) vs. E. coli | MIC (μM) vs. S. aureus | Hemolysis (HC50, μM) |
|---|---|---|---|
| This compound | 2–8 | 4–8 | >32 |
| Maximin 9 | 4–16 | 8–16 | 16 |
| Maximin H | 8–32 | 16–32 | >64 |
| Melittin | 1–4 | 1–4 | 8 |
Data compiled from *Bombina maxima studies and synthetic AMP screens .*
Table 2: Structural and Evolutionary Metrics
Key Differentiators and Challenges
- Selectivity : this compound’s low hemolysis (HC50 >32 μM) contrasts with melittin’s toxicity, making it a safer therapeutic candidate .
- Synthesis Challenges : Unlike synthetic compounds (e.g., S1–S3 in Supplementary Table 1 ), maximins require precise post-translational modifications (e.g., thiolation) for functionality .
- Theoretical vs. Biological Maximin : Statistical maximin effects focus on robust parameter estimation across heterogeneous datasets , whereas biological maximins emphasize evolutionary stability and antimicrobial efficacy .
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